Guanosine 3',5'-Diphosphate Tetralithium Salt

• CAS No.: 55612-39-0
• Molecular Formula: C₁₀H₁₁Li₄N₅O₁₁P₂
• Molecular Weight: 466.93
• Synonyms: Guanosine 3’,5’-Bis(dihydrogen Phosphate) Tetralithium Salt; 3’,5’-Diphosphoguanosine Tetralithium Salt

Description

Guanosine 3’,5’-Diphosphate Tetralithium Salt is a biochemical compound with the molecular formula C10H11N5O11P2•4Li and a molecular weight of 466.93 g/mol . It is primarily used in research settings, particularly in the fields of biochemistry and molecular biology. This compound is a derivative of guanosine diphosphate and is often utilized in studies involving nucleotide interactions and signaling pathways.

Preparation Methods

The synthesis of Guanosine 3’,5’-Diphosphate Tetralithium Salt typically involves the phosphorylation of guanosine monophosphate. This process can be achieved through enzymatic phosphorylation using specific kinases . The reaction conditions generally require a buffered aqueous solution with a controlled pH, often around 7.5, and the presence of adenosine triphosphate as a phosphate donor. Industrial production methods may involve large-scale enzymatic reactions followed by purification steps such as ion-exchange chromatography to isolate the desired product .

Chemical Reactions Analysis

Guanosine 3’,5’-Diphosphate Tetralithium Salt can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized in the presence of strong oxidizing agents, leading to the formation of guanosine 3’,5’-diphosphate derivatives.

Reduction: Reduction reactions can convert the diphosphate group to a monophosphate group under specific conditions.

Substitution: Nucleophilic substitution reactions can occur at the phosphate groups, leading to the formation of different nucleotide analogs.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like hydroxylamine. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Guanosine 3’,5’-Diphosphate Tetralithium Salt has a wide range of applications in scientific research:

Chemistry: It is used to study nucleotide interactions and the mechanisms of enzymatic phosphorylation and dephosphorylation.

Biology: This compound is employed in research on cellular signaling pathways, particularly those involving guanine nucleotides and their role in cellular processes.

Medicine: It is used in the development of nucleotide-based therapeutics and in studies on the regulation of gene expression.

Industry: Guanosine 3’,5’-Diphosphate Tetralithium Salt is utilized in the production of diagnostic reagents and as a standard in analytical techniques

Mechanism of Action

The mechanism of action of Guanosine 3’,5’-Diphosphate Tetralithium Salt involves its role as a nucleotide analog. It can interact with various enzymes and proteins involved in nucleotide metabolism and signaling. For example, it can inhibit guanosine triphosphatase (GTPase) activity by competing with guanosine triphosphate for binding sites on the enzyme . This inhibition can affect various cellular processes, including signal transduction and protein synthesis.

Comparison with Similar Compounds

Guanosine 3’,5’-Diphosphate Tetralithium Salt can be compared with other similar compounds, such as:

Guanosine 5’-[γ-thio]triphosphate Tetralithium Salt: This compound is a non-hydrolyzable analog of guanosine triphosphate and is used to study G-protein activation.

Guanosine 5’-[β-thio]diphosphate Trilithium Salt: This compound is used as an inhibitor of G-protein activation and has applications in studies on neurotransmitter release.

Guanosine 5’-O-(2-Thiodiphosphate) Trilithium Salt: This compound is a non-hydrolyzable analog of guanosine diphosphate and is used to study G-protein signaling pathways.

The uniqueness of Guanosine 3’,5’-Diphosphate Tetralithium Salt lies in its specific structure and its ability to interact with a wide range of enzymes and proteins involved in nucleotide metabolism and signaling .